Cas no 82501-05-1 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 2-Trichloromethyl-4-cyano-1,3,6,9b-tetraazaphenalene
- 82501-05-1
- DTXSID40320916
- NSC366228
- NSC-366228
-
-
- Inchi: InChI=1S/C11H4Cl3N5/c12-11(13,14)10-17-8-3-1-2-7-16-5-6(4-15)9(18-10)19(7)8/h1-3,5H
- InChI Key: MOHZQCNWWKCUKT-UHFFFAOYSA-N
- SMILES: C1=CC2=NC=C(C3=NC(=NC(=C1)N23)C(Cl)(Cl)Cl)C#N
Computed Properties
- Exact Mass: 310.953228g/mol
- Monoisotopic Mass: 310.953228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 694
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 64.1Ų
Related Literature
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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